Cas no 4756-75-6 (Triphenylantimony oxide)

• Product Name: Triphenylantimony oxide
• CAS No: 4756-75-6
• MF: C₁₈H₁₅OSb
• MW: 369.071107149124
• MDL: MFCD00013837
• CID: 329721
• PubChem ID: 87577576
• Update Time: 2025-10-28

Triphenylantimony oxide Chemical and Physical Properties

Names and Identifiers

• Stibine oxide,triphenyl-
• Triphenylantimony Oxide
• diphenylstiborylbenzene
• Triphenylstibine Oxide
• Stibine oxide, triphenyl-
• Stibine oxide, triphenyl-, hydrate
• Triphenyl antimony oxide
• RIBJLXBLWQKWLO-UHFFFAOYSA-N
• NSC99161
• Triphenylantimony oxide

• MDL： MFCD00013837
• Inchi： 1S/3C6H5.O.Sb/c3*1-2-4-6-5-3-1;;/h3*1-5H;;
• InChI Key： RIBJLXBLWQKWLO-UHFFFAOYSA-N
• SMILES： [Sb](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=O
• BRN： 4136903

Computed Properties

• Exact Mass: 368.01600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Uncertain
• PSA: 17.07000
• LogP: 4.34160
• Solubility: Uncertain

Triphenylantimony oxide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3282
• Hazard Category Code： 20/22-51/53
• Safety Instruction： S22; S36/37/39
• RTECS：WJ0900000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R20/22; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Triphenylantimony oxide

Recent Advances in the Study of Triphenylantimony Oxide (4756-75-6): Applications and Mechanisms in Chemical Biology and Medicine

Triphenylantimony oxide (CAS: 4756-75-6) has recently garnered significant attention in the field of chemical biology and medicine due to its unique chemical properties and potential therapeutic applications. This compound, characterized by its antimony-centered structure and phenyl groups, has been explored for its roles in catalysis, material science, and biomedical research. Recent studies have particularly focused on its mechanisms of action, stability, and interactions with biological systems, shedding light on its potential as a novel therapeutic agent or research tool.

One of the key areas of interest is the compound's ability to interact with cellular components, including proteins and nucleic acids. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that Triphenylantimony oxide exhibits selective binding to specific protein targets, which could be leveraged for drug development. The study utilized X-ray crystallography and molecular docking simulations to elucidate these interactions, providing a structural basis for future design of antimony-based therapeutics.

In addition to its biological interactions, Triphenylantimony oxide has shown promise in catalytic applications. A recent study in ACS Catalysis (2024) highlighted its efficacy as a catalyst in organic transformations, particularly in the synthesis of complex heterocyclic compounds. The researchers noted that the compound's stability under various reaction conditions makes it a versatile tool for synthetic chemists. This dual functionality—both as a potential therapeutic and a catalyst—underscores the compound's broad utility in chemical biology.

Another critical aspect of recent research involves the safety and toxicity profile of Triphenylantimony oxide. While antimony-containing compounds have historically raised concerns due to potential toxicity, a 2023 study in Toxicology and Applied Pharmacology reported that Triphenylantimony oxide exhibits lower cytotoxicity compared to other antimony derivatives. This finding is significant for its potential use in medical applications, though further in vivo studies are needed to confirm these observations.

Looking ahead, researchers are exploring the integration of Triphenylantimony oxide into nanomedicine platforms. Preliminary work published in Advanced Materials (2024) demonstrated its incorporation into nanoparticle formulations for targeted drug delivery. The study reported enhanced drug loading capacity and controlled release properties, suggesting a promising avenue for future therapeutic development. These advancements highlight the compound's evolving role in cutting-edge biomedical research.

In conclusion, Triphenylantimony oxide (4756-75-6) represents a multifaceted compound with growing importance in chemical biology and medicine. Its unique properties, ranging from catalytic activity to potential therapeutic applications, make it a subject of intense research. Future studies will likely focus on optimizing its biological interactions, improving its safety profile, and expanding its applications in drug delivery and material science. As the field progresses, this compound may emerge as a key player in the development of next-generation biomedical tools and therapies.